N-isopropyl-6-phenyl-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carboxamide

• IUPAC Name: 6-phenyl-N-propan-2-yl-6,7-dihydro-4H-triazolo[5,1-c][1,4]oxazine-3-carboxamide
• InChI: InChI=1S/C15H18N4O2/c1-10(2)16-15(20)14-12-9-21-13(8-19(12)18-17-14)11-6-4-3-5-7-11/h3-7,10,13H,8-9H2,1-2H3,(H,16,20)
• InChI Key: CVAYBUHHSFMMAW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=C2COC(CN2N=N1)C3=CC=CC=C3
• Molecular Formula: C15H18N4O2
• Molecular Weight: 286.33 g/mol

Description

Triazoles are a class of heterocyclic compounds that contain three nitrogen atoms in a five-membered ring. They are unique and have been found in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against various diseases.

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing scaffolds often involves the use of 3-amino-1,2,4-triazole. Various synthetic methods have been reported, providing access to a wide range of 1,2,4-triazole via multistep synthetic routes.

Molecular Structure Analysis

Triazoles operate as main pharmacophores through hydrogen-bonding and dipole interactions with biological receptors. They are known to be isosteres of amide, ester, and carboxylic acid.

Chemical Reactions Analysis

The various 1,2,4-triazole products due to having N–C–S linkage in the skeleton have been introduced as an antimicrobial agent and various medicines.

Physical And Chemical Properties Analysis

Triazoles have unique structure and properties and have usages in various fields such as pharmaceutic chemistry, agrochemistry, materials sciences, and organic catalysts.

Mechanism of Action

Triazole compounds are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.